Cas no 198989-07-0 (Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 198989-07-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD06411671
• CID: 105627
• PubChem ID: 2760898
• Update Time: 2025-06-10

Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• N-BOC-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
• 2,5-DIAZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2,5-DIAZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
• 2-(tert-Butyloxycarbonyl)-2,5-diazabicyclo[2.2.1]heptane
• 2-Boc-2,5-diazabicyclo[2.2.1]heptane
• 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 1,1-dimethylethyl ester
• (-)-2-(tert-butoxycarbonyl)-(1R,4R)-2,5-diaza-bicyclo[2.2.1]heptane
• (2R,5R)-2,5-Diaza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• 2,5-DIAZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYL
• N-(tert-Butoxycarbonyl)-2,5-diazabicyclo[2.2.1]heptane
• (1S,4S)-N-Boc-2,5-diaza-bicyclo[2.2.1]heptane
• AK110107
• 2,5-diaza-bicyclo[
• (1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane
• n-boc-2,5-diaza-bicyclo[
• 2-BOC-2,5
• UXAWXZDXVOYLII-UHFFFAOYSA-N
• tert-butyl 2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylate
• 2-(2,5-Dimethylphenylamino)acetohydrazide
• P10364
• CS-0042643
• MFCD01569250
• SY027075
• FT-0601648
• MFCD06411671
• SY097972
• DS-12635
• 1,1-dimethylethyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• AKOS000280943
• tert-butyl 2,5-diaza-bicyclo[2.2.l]heptane-2-carboxylate
• AM20090142
• MFCD01321293
• (1R,4R)-2-Boc-2,5-diazabicyclo[2.2.1]heptane
• EN300-118263
• FT-0652850
• BB 0261476
• 198989-07-0
• SY096847
• SB20344
• 1217975-73-9
• PB29381
• tert-butyl-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4R)-rel-tert-Butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• 2,5-diaza-bicyclo[2.2.1]-heptane-2-carboxylic acid tert-butyl ester
• 2-(t-butoxycarbonyl)-2,5-diazabicyclo[2.2.1]heptane
• AKOS016344424
• A879943
• AB09059
• (1R,4R)-5-Boc-2,5-diazabicyclo[2.2.1]heptane
• SB20345
• W-206470
• Tert-butyl2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• CHEMBL5200084
• SCHEMBL242023
• FT-0645242
• trans-2-Boc-2,5-diazabicyclo[2.2.1]heptane
• DTXSID60375403
• DB-016266
• (1S,4S)-N-(tert-Butoxycarbonyl)-2,5-diazabicyclo[2.2.1]heptane
• (1S,4S)-tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• DB-063009
• DB-007742
• (1R,4R)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD06411671
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-7-4-8(12)5-11-7/h7-8,11H,4-6H2,1-3H3
• InChI Key： UXAWXZDXVOYLII-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC1CN2)=O
• BRN： 6460311

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.7

Experimental Properties

• Density: 1.104
• Melting Point: 74-76°C
• Boiling Point: 276 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.5
• PSA: 41.57000
• LogP: 1.23430
• Specific Rotation: -44° (c=1 in chloroform)

Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 198989-07-0)

Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 198989-07-0) is a specialized bicyclic compound widely recognized in pharmaceutical and organic synthesis research. Its unique diazabicyclo[2.2.1]heptane scaffold and tert-butyl carboxylate functional group make it a valuable intermediate for designing bioactive molecules, particularly in drug discovery. Researchers frequently explore its applications in peptide mimetics, enzyme inhibitors, and ligand development, aligning with current trends in targeted therapy and precision medicine.

The compound’s structural rigidity, conferred by the bicyclo[2.2.1]heptane core, enhances binding affinity to biological targets, a feature highly sought after in GPCR modulators and CNS drug candidates. Recent studies highlight its utility in optimizing pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration—key concerns in neurodegenerative and oncology research. As the demand for small-molecule therapeutics grows, Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate continues to gain traction in high-impact journals and patent filings.

Synthetic routes to this compound often involve N-Boc protection strategies and ring-closing metathesis, reflecting advancements in green chemistry and atom-economical processes. Industry professionals frequently search for scalable synthesis protocols and cost-effective catalysts to improve yields, underscoring its industrial relevance. Additionally, its compatibility with parallel synthesis techniques makes it a favorite in combinatorial chemistry libraries.

From an analytical perspective, CAS No. 198989-07-0 is characterized by techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry, ensuring compliance with stringent regulatory standards. Questions about its storage stability, solubility profiles, and handling precautions are common among laboratory personnel, emphasizing the need for detailed technical documentation.

Emerging applications include its role in PROTACs (Proteolysis-Targeting Chimeras), a cutting-edge modality in drug development. The compound’s ability to serve as a spacer or linker in bifunctional molecules has sparked interest in degrader technologies, a hot topic in oncology and rare disease research. This versatility positions it as a critical tool for addressing undruggable targets—a frequent search query among medicinal chemists.

Environmental and safety considerations are also paramount. While not classified as hazardous, best practices recommend using engineering controls during synthesis to minimize exposure. Discussions on biodegradability and waste management align with the broader shift toward sustainable chemistry, another trending focus area in academic and industrial forums.

In summary, Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug design to material science, ensure its continued relevance in a rapidly evolving scientific landscape.